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Compound of Interest

Compound Name: 2-Chloro-6-nitrophenol

Cat. No.: B183082 Get Quote

An In-Depth Technical Guide to 2-Chloro-6-nitrophenol: Discovery, Synthesis, and

Characterization

Overview
2-Chloro-6-nitrophenol, with the chemical formula C₆H₄ClNO₃, is a yellow crystalline solid

organic compound.[1][2] Its molecular structure consists of a phenol ring substituted with a

chlorine atom and a nitro group at positions 2 and 6, respectively.[1] This compound is primarily

utilized as an intermediate in the synthesis of various chemicals, including pesticides and

pharmaceuticals.[1] It is sparingly soluble in water and may cause skin and eye irritation.[1]

Historical Context and Discovery
While the specific date and discoverer of 2-Chloro-6-nitrophenol are not extensively

documented, its synthesis falls within the broader historical development of aromatic chemistry

in the 19th and early 20th centuries. The nitration of phenols, a key reaction in its synthesis,

has been a fundamental process in organic chemistry for producing intermediates for dyes,

explosives, and pharmaceuticals. Similarly, the chlorination of aromatic compounds was well-

established during this period. The synthesis of 2-Chloro-6-nitrophenol is a logical extension

of these foundational reactions, likely first prepared through the nitration of 2-chlorophenol. Its

history is intrinsically linked to the industrial demand for specialized chemical intermediates.

Physical and Chemical Properties
The key physical and chemical properties of 2-Chloro-6-nitrophenol are summarized in the

table below.
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Property Value Source

Molecular Formula C₆H₄ClNO₃ [1][3]

Molecular Weight 173.55 g/mol [3]

CAS Number 603-86-1 [1][3]

Appearance Yellow crystalline solid/powder [1][2]

Melting Point 67-71 °C [2]

Boiling Point 217.3±20.0 °C (Predicted) [2]

pKa 5.43±0.24 (Predicted) [2]

λmax 405 nm [1][2]

Solubility Sparingly soluble in water [1]

InChI
InChI=1S/C6H4ClNO3/c7-4-2-

1-3-5(6(4)9)8(10)11/h1-3,9H
[3]

Canonical SMILES
C1=CC(=C(C(=C1)Cl)O)--

INVALID-LINK--[O-]
[1][3]

Synthesis and Manufacturing
The primary method for the synthesis of 2-Chloro-6-nitrophenol is through the direct nitration

of 2-chlorophenol.[1] This electrophilic aromatic substitution reaction introduces a nitro group (-

NO₂) onto the aromatic ring. The hydroxyl (-OH) and chloro (-Cl) groups are ortho-, para-

directing activators and deactivators, respectively, influencing the position of the incoming nitro

group.

Experimental Protocols
Synthesis of 2-Chloro-6-nitrophenol via Nitration of 2-
Chlorophenol
This protocol is based on established procedures for the nitration of chlorophenols.[1]

Materials:
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2-chlorophenol (0.155 mol)

Glacial acetic acid (42 mL)

Nitric acid (0.163 mol)

Ice

Steam distillation apparatus

Recrystallization solvent (water)

Procedure:

A solution of 2-chlorophenol (0.155 mol, 15.8 mL) in glacial acetic acid (42 mL) is prepared in

a reaction vessel.

The solution is chilled to 5 °C using an ice bath with constant magnetic stirring.

Nitric acid (0.163 mol, 6.8 mL) is added dropwise to the chilled solution over a period of 45

minutes. The temperature is maintained at 5 °C throughout the addition.

After the addition is complete, the reaction is allowed to proceed at 5 °C for an additional 30

minutes.

The reaction mixture is then poured over approximately 250 mL of ice.

Any black solid that forms during the reaction is removed by filtration.

The resulting dark brown liquid is subjected to steam distillation.

The steam distillation yields a yellow solid product.

The crude yellow solid is purified by recrystallization from water to afford the final product, 2-
Chloro-6-nitrophenol.[1]

Analytical Methods

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b183082?utm_src=pdf-body
https://www.benchchem.com/product/b183082?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/2-chloro-6-nitrophenol-dic5581.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The characterization and purity assessment of 2-Chloro-6-nitrophenol can be performed

using various analytical techniques:

High-Performance Liquid Chromatography (HPLC): A reverse-phase HPLC method can be

employed for the analysis of related compounds.[4] The mobile phase typically consists of

acetonitrile, water, and an acid modifier like phosphoric or formic acid.[4]

Gas Chromatography-Mass Spectrometry (GC-MS): GC/MS is a highly selective and

sensitive method for identifying and quantifying nitrophenols and their derivatives.[5]

Spectroscopy:

UV-Vis Spectroscopy: The maximum absorbance (λmax) is observed at 405 nm.[1][2]

Infrared (IR) Spectroscopy: IR spectra can confirm the presence of functional groups such

as -OH, -NO₂, and C-Cl.[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR spectra

provide detailed information about the chemical structure of the molecule.[3][6][7]

Applications and Uses
2-Chloro-6-nitrophenol serves as a valuable intermediate in the chemical industry.[1]

Pesticide Synthesis: It is a precursor for the production of various pesticide compounds.[1]

Chemical Synthesis: Its reactivity allows it to be a building block for the creation of more

complex organic molecules and pharmaceutical intermediates.[1]

Safety and Toxicology
2-Chloro-6-nitrophenol is considered a hazardous substance.

Hazards: It causes serious eye irritation and may cause skin and respiratory irritation.[3] It is

harmful if swallowed.[3]

Environmental Impact: It poses a significant environmental hazard and measures should be

taken to prevent its release into soil and water sources.[1]
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Storage: It should be stored in a cool, dry place under an inert atmosphere.[1][2]

Visualizations
Synthesis Workflow for 2-Chloro-6-nitrophenol

Reaction Setup

Nitration Reaction

Product Work-up

Purification

1. Dissolve 2-chlorophenol
in glacial acetic acid

2. Chill solution to 5°C

3. Add Nitric Acid
dropwise over 45 min

(maintain 5°C)

Constant stirring

4. Stir for 30 min
at 5°C

5. Pour mixture
over ice

6. Filter to remove
black solid byproducts

7. Steam Distill
the filtrate

8. Recrystallize yellow
solid from water

Pure 2-Chloro-6-nitrophenol
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Click to download full resolution via product page

Caption: Synthesis workflow for 2-Chloro-6-nitrophenol from 2-chlorophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b183082?utm_src=pdf-body-img
https://www.benchchem.com/product/b183082?utm_src=pdf-body
https://www.benchchem.com/product/b183082?utm_src=pdf-custom-synthesis
https://wap.guidechem.com/encyclopedia/2-chloro-6-nitrophenol-dic5581.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB5770276_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Phenol_-2-chloro-6-nitro
https://pubchem.ncbi.nlm.nih.gov/compound/Phenol_-2-chloro-6-nitro
https://sielc.com/separation-of-2-amino-6-chloro-4-nitrophenol-hydrochloride-on-newcrom-c18-hplc-column
https://sielc.com/separation-of-2-amino-6-chloro-4-nitrophenol-hydrochloride-on-newcrom-c18-hplc-column
https://www.atsdr.cdc.gov/toxprofiles/tp74-c6.pdf
https://dev.spectrabase.com/compound/9BUT15RQyuU
https://m.chemicalbook.com/SpectrumEN_603-86-1_HNMR.htm
https://www.benchchem.com/product/b183082#discovery-and-history-of-2-chloro-6-nitrophenol
https://www.benchchem.com/product/b183082#discovery-and-history-of-2-chloro-6-nitrophenol
https://www.benchchem.com/product/b183082#discovery-and-history-of-2-chloro-6-nitrophenol
https://www.benchchem.com/product/b183082#discovery-and-history-of-2-chloro-6-nitrophenol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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